16-formylestradiol
16-formylestradiol
Brand Name:
Vulcanchem
CAS No.:
150585-08-3
VCID:
VC0119696
InChI:
InChI=1S/C19H24O3/c1-19-7-6-15-14-5-3-13(21)8-11(14)2-4-16(15)17(19)9-12(10-20)18(19)22/h3,5,8,10,12,15-18,21-22H,2,4,6-7,9H2,1H3/t12-,15-,16-,17+,18+,19+/m1/s1
SMILES:
CC12CCC3C(C1CC(C2O)C=O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C19H24O3
Molecular Weight:
300.4 g/mol
16-formylestradiol
CAS No.: 150585-08-3
Main Products
VCID: VC0119696
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol
| CAS No. | 150585-08-3 |
|---|---|
| Product Name | 16-formylestradiol |
| Molecular Formula | C19H24O3 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,16S,17S)-3,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-16-carbaldehyde |
| Standard InChI | InChI=1S/C19H24O3/c1-19-7-6-15-14-5-3-13(21)8-11(14)2-4-16(15)17(19)9-12(10-20)18(19)22/h3,5,8,10,12,15-18,21-22H,2,4,6-7,9H2,1H3/t12-,15-,16-,17+,18+,19+/m1/s1 |
| Standard InChIKey | GQRLRYVNRMCWPQ-IEQBIMPXSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H]([C@@H]2O)C=O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CC(C2O)C=O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CC(C2O)C=O)CCC4=C3C=CC(=C4)O |
| Synonyms | 16-formylestradiol |
| PubChem Compound | 68537 |
| Last Modified | Nov 11 2021 |
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